Cas no 153117-87-4 (1,3-Benzenedicarboxylic acid, 5-(decyloxy)-)
153117-87-4 structure
Product Name:1,3-Benzenedicarboxylic acid, 5-(decyloxy)-
CAS No:153117-87-4
MF:C18H26O5
MW:322.396046161652
CID:1326376
PubChem ID:71346498
Update Time:2025-04-20
1,3-Benzenedicarboxylic acid, 5-(decyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarboxylic acid, 5-(decyloxy)-
- 5-decoxybenzene-1,3-dicarboxylic acid
- SCHEMBL15955753
- DTXSID60772554
- 5-decyloxyisophthalic acid
- 5-(DECYLOXY)BENZENE-1,3-DICARBOXYLIC ACID
- 153117-87-4
-
- Inchi: 1S/C18H26O5/c1-2-3-4-5-6-7-8-9-10-23-16-12-14(17(19)20)11-15(13-16)18(21)22/h11-13H,2-10H2,1H3,(H,19,20)(H,21,22)
- InChI Key: RYLWKSZWKNUNAY-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=O)O)C=C(C(=O)O)C=1)CCCCCCCCCC
Computed Properties
- Exact Mass: 322.17808
- Monoisotopic Mass: 322.17802393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 12
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- PSA: 83.83
1,3-Benzenedicarboxylic acid, 5-(decyloxy)- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
153117-87-4 (1,3-Benzenedicarboxylic acid, 5-(decyloxy)-) Related Products
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- 15872-42-1(4-(Heptyloxy)benzoic Acid)
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